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Compound of Interest

Compound Name: NST-628

Cat. No.: B12368637

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
NST-628, a novel pan-RAF-MEK molecular glue. Adherence to these guidelines is critical to
ensure a safe laboratory environment and maintain the integrity of your research. While a
Safety Data Sheet (SDS) for NST-628 has classified it as not a hazardous substance or
mixture, it is prudent to handle this potent, biologically active compound with the care required
for all research chemicals.[1]

Key Compound Properties

A summary of the essential properties of NST-628 is provided below.

Property Value

Chemical Formula C22H18F2N405S

Molecular Weight 488.46

CAS Number 3002056-30-3

Physical Appearance Not specified (handle as a solid)

Source: MedChemExpress Safety Data Sheet[1]
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Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment must be worn at all times when handling

NST-628. The minimum required PPE includes:

o Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards.[2][3] A face
shield should be worn over safety glasses when there is a risk of splashing, such as when
handling larger quantities or preparing solutions.[2][3][4]

» Body Protection: A standard laboratory coat.[3]

o Hand Protection: Disposable nitrile gloves are required for incidental contact.[4] If prolonged
contact is anticipated or if handling concentrated solutions, consider double-gloving or using
gloves with higher chemical resistance. Always inspect gloves for tears or punctures before
use and remove them immediately if they become contaminated.

» Respiratory Protection: While the SDS does not indicate a respiratory hazard, as a
precaution, handling of the solid compound should be performed in a well-ventilated area,
preferably within a chemical fume hood to avoid inhalation of any dust or aerosols.[1]

Operational Plan for Handling NST-628

Follow these step-by-step procedures for the safe handling of NST-628 from receipt to
disposal.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
o Store NST-628 in a cool, dry, and well-ventilated area, away from incompatible materials.

e The container should be tightly sealed when not in use.

Preparation of Solutions

 All weighing and preparation of solutions should be conducted in a chemical fume hood to
minimize inhalation exposure.
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e Use a dedicated, clean set of spatulas and weighing papers for handling the solid
compound.

» When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

Experimental Use

o Clearly label all solutions containing NST-628 with the compound name, concentration,
solvent, and date of preparation.

e Handle all solutions and experimental setups containing NST-628 with care to avoid spills
and aerosol generation.

¢ |n case of accidental contact, follow the first aid measures outlined below.

First Aid Measures

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek prompt medical attention.[1]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with water.[1]

e Inhalation: Move to an area with fresh air. If breathing is difficult, seek immediate medical
attention.[1]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[1]

Disposal Plan

All waste materials containing NST-628 must be disposed of as chemical waste in accordance
with local, state, and federal regulations.

e Solid Waste: Collect any unused solid NST-628, contaminated weighing papers, and gloves
in a designated, sealed, and clearly labeled chemical waste container.
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o Liquid Waste: Collect all solutions containing NST-628 in a designated, sealed, and clearly
labeled chemical waste container. Do not pour any solutions down the drain.

» Contaminated Labware: Decontaminate any reusable glassware by rinsing it with an
appropriate solvent, and collect the rinsate as chemical waste. Disposable labware should

be placed in the solid chemical waste container.

Safe Handling Workflow for NST-628

The following diagram illustrates the key steps and decision points for the safe handling of
NST-628 in a laboratory setting.
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Caption: Workflow for the safe handling of NST-628 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 3. uah.edu [uah.edu]

o 4. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

 To cite this document: BenchChem. [Essential Safety and Handling Protocols for NST-628].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368637#personal-protective-equipment-for-
handling-nst-628]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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